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Compound of Interest

Compound Name:

2-((tert-

Butoxycarbonyl)amino)-4,5-

dimethoxybenzoic acid

Cat. No.: B046646 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive technical overview of N-tert-butoxycarbonyl-4,5-

dimethoxyanthranilic acid (Boc-protected 4,5-dimethoxyanthranilic acid), a key building block in

synthetic organic chemistry and drug discovery. The document details its chemical and physical

properties, provides a detailed experimental protocol for its synthesis, and summarizes its

characterization data.

Core Compound Properties
Boc-protected 4,5-dimethoxyanthranilic acid is a derivative of anthranilic acid featuring a tert-

butoxycarbonyl (Boc) protecting group on the amine and two methoxy groups on the aromatic

ring. This modification enhances its utility in multi-step syntheses by preventing unwanted side

reactions involving the amino group.

Table 1: Physicochemical and Identification Properties
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Property Value

Chemical Name
2-(tert-butoxycarbonylamino)-4,5-

dimethoxybenzoic acid

Common Names
Boc-4,5-dimethoxyanthranilic acid, N-Boc-4,5-

dimethoxyanthranilic acid

CAS Number 122744-78-9[1]

Molecular Formula C₁₄H₁₉NO₆[1]

Molecular Weight 297.30 g/mol [1]

Appearance White to off-white powder

Solubility
Soluble in organic solvents such as methanol,

ethanol, and dichloromethane.

Synthesis and Purification
The synthesis of Boc-protected 4,5-dimethoxyanthranilic acid is typically achieved through the

reaction of 4,5-dimethoxyanthranilic acid with di-tert-butyl dicarbonate (Boc₂O) in the presence

of a suitable base.

Experimental Protocol: Synthesis of Boc-Protected 4,5-
Dimethoxyanthranilic Acid
Materials:

4,5-Dimethoxyanthranilic acid

Di-tert-butyl dicarbonate (Boc₂O)

Sodium bicarbonate (NaHCO₃)

Dioxane

Water
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Ethyl acetate

Hexane

Brine (saturated NaCl solution)

Anhydrous magnesium sulfate (MgSO₄)

Procedure:

Dissolution: In a round-bottom flask, dissolve 4,5-dimethoxyanthranilic acid (1 equivalent) in

a 1:1 mixture of dioxane and 10% aqueous sodium bicarbonate solution.

Boc Protection: To the stirred solution, add di-tert-butyl dicarbonate (1.1 equivalents) portion-

wise at room temperature.

Reaction Monitoring: Allow the reaction to stir at room temperature for 12-16 hours. Monitor

the progress of the reaction by thin-layer chromatography (TLC) until the starting material is

consumed.

Work-up: Upon completion, acidify the reaction mixture to a pH of approximately 2-3 with 1M

HCl.

Extraction: Extract the aqueous layer with ethyl acetate (3 x 50 mL).

Washing: Combine the organic layers and wash with water and then with brine.

Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate, filter,

and concentrate under reduced pressure to yield the crude product.

Purification: Purify the crude product by recrystallization from an ethyl acetate/hexane

mixture to afford the pure Boc-protected 4,5-dimethoxyanthranilic acid.
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Reaction
Work-up & Purification

4,5-Dimethoxyanthranilic Acid
+ Boc₂O

+ NaHCO₃

Stir at RT
(12-16h) Acidify (pH 2-3) Extract with

Ethyl Acetate
Wash with H₂O

and Brine
Dry (MgSO₄) &

Concentrate
Recrystallize

(EtOAc/Hexane) Pure Product

Click to download full resolution via product page

Caption: Workflow for the synthesis of Boc-protected 4,5-dimethoxyanthranilic acid.

Characterization Data
The structural integrity and purity of the synthesized compound are confirmed through various

spectroscopic techniques.

Table 2: Spectroscopic Data Summary
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Technique Data

¹H NMR

Spectral data would show characteristic peaks

for the Boc group (a singlet around 1.5 ppm),

the methoxy groups (two singlets around 3.8-4.0

ppm), and the aromatic protons. The chemical

shifts of the aromatic protons would be

influenced by the electron-donating methoxy

groups and the electron-withdrawing carboxylic

acid and Boc-protected amino groups.

¹³C NMR

The carbon spectrum would display signals for

the Boc group (quaternary carbon around 80

ppm and methyl carbons around 28 ppm), the

methoxy carbons (around 56 ppm), the aromatic

carbons, and the carboxylic acid carbon (around

170 ppm).

FTIR (cm⁻¹)

Key vibrational bands would include N-H

stretching (around 3300-3400 cm⁻¹), C=O

stretching of the carbamate (around 1710 cm⁻¹)

and the carboxylic acid (around 1680 cm⁻¹), and

C-O stretching of the methoxy groups.

Mass Spec (m/z)

The mass spectrum would be expected to show

the molecular ion peak [M]+ or related adducts

(e.g., [M+Na]+). Fragmentation patterns would

likely involve the loss of the Boc group or its

components.

Applications in Drug Discovery and Development
Boc-protected 4,5-dimethoxyanthranilic acid is a valuable intermediate in the synthesis of

various heterocyclic compounds and complex molecules with potential biological activity.

Anthranilic acid derivatives are known to exhibit a wide range of pharmacological properties,

including anti-inflammatory, antimicrobial, and anticancer activities. The methoxy substituents

on the aromatic ring can influence the pharmacokinetic and pharmacodynamic properties of the

final compounds.
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Role in Signaling Pathways
While specific signaling pathways directly modulated by Boc-protected 4,5-dimethoxyanthranilic

acid are not extensively documented, its derivatives are often designed to target key cellular

signaling pathways implicated in disease. Anthranilic acid-based compounds have been

investigated as inhibitors of pathways such as the Hedgehog signaling pathway and mitogen-

activated protein kinase (MAPK) pathway, which are crucial in cancer cell proliferation and

survival[2]. The structural motif of this compound serves as a scaffold that can be further

elaborated to create potent and selective modulators of these pathways.

Potential Target Signaling Pathways

Boc-4,5-dimethoxyanthranilic
Acid Scaffold

Hedgehog PathwayInhibition

MAPK PathwayModulation

Other Kinase Pathways
Interaction

Click to download full resolution via product page

Caption: Potential relevance of the scaffold in targeting key signaling pathways.

This technical guide provides a foundational understanding of Boc-protected 4,5-

dimethoxyanthranilic acid for professionals in the field of chemical and pharmaceutical

sciences. The detailed protocols and characterization data serve as a valuable resource for its

synthesis and application in research and development.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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